Cas no 88768-48-3 (Acetic acid, [(4-phenyl-2-pyrimidinyl)thio]-)

Acetic acid, [(4-phenyl-2-pyrimidinyl)thio]- structure
88768-48-3 structure
Product Name:Acetic acid, [(4-phenyl-2-pyrimidinyl)thio]-
CAS No:88768-48-3
MF:C12H10N2O2S
MW:246.285001277924
CID:1930392
PubChem ID:608749
Update Time:2025-04-21

Acetic acid, [(4-phenyl-2-pyrimidinyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, [(4-phenyl-2-pyrimidinyl)thio]-
    • 2-(4-phenylpyrimidin-2-yl)sulfanylacetic acid
    • 88768-48-3
    • CBDivE_001814
    • DTXSID20346013
    • STK356236
    • [(4-phenylpyrimidin-2-yl)sulfanyl]acetic acid
    • [(4-Phenyl-2-pyrimidinyl)sulfanyl]acetic acid #
    • AKOS002302387
    • 2-((4-Phenylpyrimidin-2-yl)thio)acetic acid
    • [(4-Phenyl-2-pyrimidinyl)sulfanyl]acetic acid
    • ZQOPWPIWMGJZQH-UHFFFAOYSA-N
    • [(4-Phenyl-2-pyrimidinyl)thio]acetic acid
    • AE-848/01438021
    • Inchi: 1S/C12H10N2O2S/c15-11(16)8-17-12-13-7-6-10(14-12)9-4-2-1-3-5-9/h1-7H,8H2,(H,15,16)
    • InChI Key: ZQOPWPIWMGJZQH-UHFFFAOYSA-N
    • SMILES: S(CC(=O)O)C1=NC=CC(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 246.04629874Da
  • Monoisotopic Mass: 246.04629874Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 88.4Ų
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